Zinc Stannate

Specification

• CAS No.: 12036-37-2
• Molecular Formula: ZnSnO3; O3SnZn
• Molecular Weight: 232.1 g/mol
• IUPAC Name: zinc;dioxido(oxo)tin
• Standard InChI: InChI=1S/3O.Sn.Zn/q;2*-1;;+2
• Standard InChI Key: BNEMLSQAJOPTGK-UHFFFAOYSA-N
• SMILES: [O-][Sn](=O)[O-].[Zn+2]
• Canonical SMILES: [O-][Sn](=O)[O-].[Zn+2]

Introduction

Property	Value
Chemical Formula	ZnSnO₃
CAS Number	12036-37-1
Molecular Weight	232.15 g/mol
Density	3.9 g/cm³
Melting Point	570°C
Color	White
Solubility in Water	Insoluble
Appearance	White powder
Zinc Stannate is known for its semiconductor properties, making it suitable for various electronic applications. It demonstrates excellent catalytic and luminescent characteristics, with notable photocatalytic activity that generates active oxygen species when exposed to UV light or sunlight. This property contributes to its effectiveness as an antibacterial agent and self-cleaning material.

Forms and Variants

Zinc Stannate exists in several forms depending on the synthesis method and processing conditions:

• Zinc metastannate (ZnSnO₃) - The metastable form typically formed at lower temperatures

• Zinc orthostannate (Zn₂SnO₄) - The stable form at higher temperatures

• Zinc hydroxystannate (ZnSn(OH)₆) - The hydroxylated form, often used as a flame retardant

• Hydrated forms like ZnSnO₃·3H₂O
  The hydroxylated form ZnSn(OH)₆ occurs in as-synthesized materials before annealing treatments, as evidenced by FTIR spectrum analysis showing the presence of surface OH groups. Annealing at higher temperatures (e.g., 600°C) leads to dehydration and formation of the more stable metal oxide bonds (M-O-M) characteristic of ZnO and SnO₂ or Zn-O-Sn bonds.

Synthesis Methods

Co-precipitation Method

The co-precipitation method represents one of the most common approaches for synthesizing zinc stannate nanostructures. In this method, zinc and tin precursors are dissolved separately in deionized water and then mixed together, typically maintaining a 1:1 molar ratio. For example, zinc acetate dihydrate [Zn(CH₃COO)₂·2H₂O] and potassium stannate trihydrate (K₂SnO₃·3H₂O) can be used as precursors.
The synthesis procedure involves:

• Dissolving 10 mmol of zinc acetate dihydrate in 100 mL of deionized water

• Preparing a separate solution of 10 mmol potassium stannate trihydrate in 100 mL deionized water

• Adding the potassium stannate solution to the zinc acetate solution

• Stirring vigorously for approximately 7 hours at 40°C

• Collecting precipitates by centrifugation and washing with deionized water

• Drying the final products at 80°C for 2-3 hours
  The as-synthesized zinc stannate can then be further calcinated at 600°C for 3 hours to achieve different crystalline structures and properties.

Hydrothermal Synthesis

Hydrothermal synthesis offers advantages in controlling particle size and morphology through moderate experimental conditions. This method involves:

• Using precursors such as zinc chloride (ZnCl₂) and tin chloride (SnCl₂) in a 2:1 mole ratio

• Adding sodium hydroxide (NaOH) as a mineralizer

• Subjecting the mixture to elevated temperature and pressure in a sealed vessel

• Collecting and processing the resulting nanoparticles
  This approach allows for the formation of well-defined zinc stannate nanostructures with controlled size and morphology, which is particularly important for applications requiring specific physical and electronic properties.

Bio-synthesis Approaches

A more environmentally friendly approach to zinc stannate synthesis involves bio-synthesis using plant extracts. Research demonstrates successful synthesis using leaf extracts from plants such as Aloe barbadensis mill and Terminalia catappa. This green synthesis method typically involves:

• Preparing extracts from plant leaves

• Mixing the extracts with zinc and tin precursors (ZnCl₂ and SnCl₂)

• Allowing the reaction to proceed under moderate conditions

• Collecting and processing the resulting nanoparticles
  Bio-synthesized zinc stannate nanoparticles have shown competitive biological activity against selected bacterial and fungal strains compared to chemically synthesized counterparts, highlighting the potential of green synthesis methods for producing effective antimicrobial materials.

Characterization Techniques

XRD and SEM-EDS Analysis

X-ray diffraction (XRD), scanning electron microscopy (SEM), and energy-dispersive X-ray spectroscopy (EDS) are crucial techniques for characterizing zinc stannate nanostructures. XRD analysis confirms the crystalline structure and phase purity of the synthesized materials, while SEM provides information about morphology and particle size. EDS analysis verifies the elemental composition, showing the presence of Zn, Sn, and O in the correct proportions.
SEM-EDS analysis of zinc stannate nanostructures has revealed the presence of Zn, Sn, and O as elemental forms in the synthesized powder, confirming successful formation of the desired compound. The morphology of zinc stannate particles can vary from nanocubes to other nanostructures depending on the synthesis conditions.

FTIR Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy provides valuable information about the chemical bonds and functional groups present in zinc stannate. FTIR analysis of as-synthesized zinc stannate shows distinctive absorption bands associated with surface OH groups, indicating the formation of ZnSn(OH)₆. Specifically:

• Bands at 3000-3600 cm⁻¹ indicate surface OH groups in as-synthesized zinc stannate

• Bands at 778, 850, 1174, and ~2303 cm⁻¹ correspond to M-OH or M-OH-M vibrations

• A broad absorption peak from 530 to 591 cm⁻¹ is attributed to M-O-M (metal oxide bonds) or Zn-O-Sn bonds
  After annealing, many of these OH-related peaks disappear, confirming dehydration and formation of the metal oxide structure. This transformation from hydroxylated to oxide form is crucial for certain applications, as it affects the material's properties including photocatalytic activity and thermal stability.

Properties and Functional Characteristics

Zinc stannate is an excellent semiconductor material with valuable electronic properties. As a transparent conducting oxide (TCO), it combines high electrical conductivity with optical transparency, making it ideal for optoelectronic applications. The semiconductor nature of zinc stannate stems from its band structure, which allows for the generation of electron-hole pairs upon excitation.
These semiconductor properties enable zinc stannate to:

• Conduct electricity while remaining transparent to visible light

• Generate active oxygen species when exposed to UV light or sunlight

• Function effectively in thin-film transistors, light-emitting diodes, and other semiconductor devices
  The combination of these properties makes zinc stannate particularly valuable for applications in solar cells, where both transparency and conductivity are essential requirements.

Optical Properties

Zinc stannate exhibits remarkable optical properties, particularly its high transparency in the visible light region. This transparency, combined with its ability to absorb UV radiation, makes it an excellent candidate for UV-protective applications. When applied to cotton fabric, zinc stannate treatment significantly increases the ultraviolet protection factor (UPF) by more than 45, providing effective protection against harmful UV radiation.
The optical properties of zinc stannate can be fine-tuned through various synthesis methods and post-synthesis treatments. Annealing temperature, for instance, affects the band gap and optical absorption characteristics of the material, allowing for customization according to specific application requirements.

Antimicrobial Properties

One of the most notable functional characteristics of zinc stannate is its strong antimicrobial activity. Research demonstrates that zinc stannate nanostructures exhibit excellent antibacterial properties against both Gram-positive bacteria (such as Staphylococcus aureus and Bacillus subtilis) and Gram-negative bacteria (such as Escherichia coli and Pseudomonas aeruginosa).
The antimicrobial mechanism operates through multiple pathways:

• Photocatalytic activity producing free radicals (OH- , O₂⁻, and HO₂⁻) that disrupt bacterial cell membranes and walls

• Slow release of Zn²⁺ ions in moist conditions, which can interfere with bacterial cellular processes

• Direct interaction with bacterial cell structures
  Cotton fabric treated with zinc stannate nanostructures has demonstrated more than 90% bacterial reduction against both Gram-positive and Gram-negative bacteria, even with a relatively low add-on percentage. Additionally, zinc stannate nanoparticles show effectiveness against fungal strains including Aspergillus niger and Candida albicans.

Thermal Stability

Zinc stannate exhibits excellent thermal stability, making it suitable for applications requiring resistance to high temperatures. Textiles treated with zinc stannate show improved flame retardancy and thermal behavior compared to untreated materials. Research indicates that as-synthesized zinc stannate-treated cotton fabric registered a 39% reduction in peak heat release rate compared to untreated cotton.
The thermal stability characteristics include:

• Catalyzed pyrolysis action

• Increased char formation at higher temperatures (30-40% more compared to untreated cotton)

• Reduced flammability and heat release
  These properties make zinc stannate an effective flame retardant additive, particularly in textile applications where both safety and functionality are important considerations.

Applications

Electronics and Solar Cells

Zinc stannate finds significant applications in electronics and solar cell technology due to its semiconductor properties and transparent conducting oxide (TCO) characteristics. In solar cells, zinc stannate serves as a front contact layer, allowing light to pass through while conducting electricity efficiently. This dual functionality is crucial for maximizing the efficiency of photovoltaic devices.
The applications in electronics include:

• Thin-film transistors (TFTs)

• Light-emitting diodes (LEDs)

• Transparent electrodes for display technologies

• Optoelectronic devices requiring both electrical conductivity and optical transparency
  Zinc stannate's ability to be deposited in thin layers on various substrates enhances its utility in modern electronic manufacturing processes, where miniaturization and performance optimization are key considerations.

Textiles and Fabric Treatment

Zinc stannate serves as an innovative multifunctional finishing agent for textiles, particularly cotton fabrics. When applied to cotton, zinc stannate nanostructures impart several beneficial properties simultaneously:

• UV protection - increasing the ultraviolet protection factor by more than 45

• Antibacterial properties - providing more than 90% resistance against common bacteria

• Self-cleaning capabilities - demonstrating efficiency in cleaning stains like coffee and methylene blue dye

• Flame retardancy - reducing peak heat release rate by up to 39% compared to untreated fabric
  Importantly, these enhancements come without significant detrimental effects on the physical properties of the treated fabric, including tensile strength, flexibility, and crease resistance. This makes zinc stannate an attractive option for producing high-performance textiles with multiple functional benefits.

Antimicrobial Materials

The strong antimicrobial properties of zinc stannate make it valuable for developing various antimicrobial materials and surfaces. Applications in this domain include:

• Medical textiles and healthcare fabrics

• Antimicrobial coatings for surfaces in healthcare settings

• Packaging materials with antimicrobial properties

• Filters and membranes for water purification
  The effectiveness of zinc stannate against both bacterial and fungal strains, combined with its stability and relatively low toxicity, positions it as a promising material for addressing microbial contamination challenges in various contexts.

Flame Retardants

Zinc stannate, particularly in its hydroxylated form (zinc hydroxystannate), serves as an effective flame retardant additive. Its applications as a flame retardant include:

• Polymer additives for enhanced fire resistance

• Textile treatments for improved flame retardancy

• Coatings for building materials

• Composite materials requiring thermal stability
  The flame-retardant action operates through multiple mechanisms, including the formation of a protective char layer during combustion and catalyzed pyrolysis that reduces the production of volatile, flammable compounds. This multi-mechanism approach provides more comprehensive protection compared to single-action flame retardants.

Research Findings and Performance Data

Antibacterial Efficacy

Research on zinc stannate nanostructures has demonstrated impressive antibacterial performance. Studies report that cotton fabric treated with zinc stannate shows high percentage reduction in bacterial colony counts for both Gram-positive and Gram-negative bacteria. The maximum bacterial reduction was observed in samples with the highest add-on percentage of zinc stannate, though even lower concentrations achieved approximately 90% bacterial reduction.
Specific findings include:

• High effectiveness against Staphylococcus aureus (Gram-positive)

• Slightly lower but still significant effectiveness against Escherichia coli (Gram-negative)

• The antimicrobial effect persists in both light conditions (through photocatalytic activity) and dark conditions (through slow release of Zn²⁺ ions)
  Bio-synthesized zinc stannate nanoparticles using leaf extracts have also shown competitive biological activity against selected bacterial and fungal strains, highlighting the potential of environmentally friendly synthesis approaches.

UV Protection Performance

Zinc stannate-treated fabrics demonstrate excellent UV protection capabilities. Research indicates that annealed zinc stannate-treated cotton fabric showed an ultraviolet protection factor increase of more than 45 after treatment. This significant enhancement in UV protection makes zinc stannate-treated textiles suitable for outdoor clothing and other applications requiring UV resistance.
The UV protection mechanism likely involves:

• Absorption of UV radiation by zinc stannate nanoparticles

• Scattering of UV radiation due to the particulate nature of the treatment

• Conversion of UV energy through electronic transitions within the semiconductor structure
  These combined effects provide comprehensive protection against both UVA and UVB radiation, contributing to the multifunctional nature of zinc stannate treatments.

Self-cleaning Properties

Zinc stannate-treated fabrics exhibit notable self-cleaning properties due to the photocatalytic activity of the material. Research has demonstrated the efficacy of zinc stannate in cleaning stains such as coffee and basic methylene blue dye from treated fabrics. This self-cleaning behavior stems from the free-radical scavenging characteristics of zinc stannate, which can break down organic compounds when activated by light.
The photocatalytic self-cleaning mechanism involves:

• Absorption of light (particularly UV) by zinc stannate

• Generation of electron-hole pairs

• Production of reactive oxygen species like hydroxyl radicals and superoxide ions

• Oxidation and breakdown of organic stains and contaminants
  This property adds significant practical value to zinc stannate treatments, particularly for textiles used in conditions where regular washing is challenging or where maintaining cleanliness is critical.

Thermal Performance and Flame Retardancy

Research on the thermal performance of zinc stannate-treated materials shows significant improvements in flame retardancy and thermal stability. As-synthesized zinc stannate-treated cotton fabric demonstrated a 39% reduction in peak heat release rate compared to untreated cotton fabric. Additionally, treated fabrics showed catalyzed pyrolysis action and increased char formation at higher temperatures, with 30-40% more char mass compared to control cotton samples. These thermal performance characteristics make zinc stannate an effective flame retardant additive, particularly for cellulosic materials like cotton that are naturally prone to combustion. The combination of reduced heat release rate and increased char formation provides a dual mechanism for fire protection, enhancing the safety profile of treated materials.